Cas no 791775-45-6 (Tert-butyl 2-amino-3-carbamoylpropanoate)

Tert-butyl 2-amino-3-carbamoylpropanoate is a protected derivative of asparagine, featuring a tert-butyl ester group that enhances stability and solubility in organic solvents. This compound is particularly valuable in peptide synthesis, where the tert-butyl moiety serves as a protecting group for the carboxyl function, enabling selective deprotection under mild acidic conditions. Its carbamoyl side chain remains intact during standard coupling reactions, making it a versatile intermediate for constructing complex peptides and modified amino acid derivatives. The tert-butyl ester also improves handling and storage compared to free carboxylic acid forms. This compound is commonly employed in medicinal chemistry and bioconjugation applications due to its reliable reactivity and compatibility with solid-phase synthesis protocols.
Tert-butyl 2-amino-3-carbamoylpropanoate structure
791775-45-6 structure
Product Name:Tert-butyl 2-amino-3-carbamoylpropanoate
CAS No:791775-45-6
MF:C8H16N2O3
MW:188.224242210388
CID:4717058
Update Time:2025-08-02

Tert-butyl 2-amino-3-carbamoylpropanoate Chemical and Physical Properties

Names and Identifiers

    • NSC186917
    • TRA0047133
    • tert-butyl 2,4-diamino-4-oxobutanoate
    • tert-butyl 2,4-diamino-4-oxo-butanoate
    • SY059464
    • TERT-BUTYL 2-AMINO-3-CARBAMOYLPROPANOATE
    • Tert-butyl 2-amino-3-carbamoylpropanoate
    • Inchi: 1S/C8H16N2O3/c1-8(2,3)13-7(12)5(9)4-6(10)11/h5H,4,9H2,1-3H3,(H2,10,11)
    • InChI Key: VLLGKVRQXXHELH-UHFFFAOYSA-N
    • SMILES: O(C(C(CC(N)=O)N)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Topological Polar Surface Area: 95.4

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Additional information on Tert-butyl 2-amino-3-carbamoylpropanoate

Tert-butyl 2-amino-3-carbamoylpropanoate (CAS No. 791775-45-6)

The compound Tert-butyl 2-amino-3-carbamoylpropanoate (CAS No. 791775-45-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound is characterized by its unique structure, which combines an amino group, a carbamoyl group, and a tert-butyl ester moiety. The presence of these functional groups makes it versatile for various applications in drug discovery, material science, and biotechnology.

Recent studies have highlighted the potential of Tert-butyl 2-amino-3-carbamoylpropanoate as a precursor for synthesizing bioactive molecules with therapeutic potential. For instance, researchers have explored its role in the development of inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases. The amino group in the molecule provides nucleophilic reactivity, enabling it to participate in various condensation reactions, while the carbamoyl group adds hydrogen bonding capacity, enhancing its ability to interact with biological targets.

In addition to its biological applications, Tert-butyl 2-amino-3-carbamoylpropanoate has shown promise in material science. Its tert-butyl ester group contributes to its stability under certain reaction conditions, making it an ideal candidate for synthesizing polymers with tailored properties. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can be used to create biodegradable polymers for applications in packaging and biomedical devices.

The synthesis of Tert-butyl 2-amino-3-carbamoylpropanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid intermediate. This intermediate is then subjected to esterification using tert-butanol in the presence of an acid catalyst. The introduction of the amino and carbamoyl groups is achieved through carefully controlled nucleophilic substitutions or amide bond formations, ensuring high purity and yield.

From an environmental standpoint, the synthesis and application of Tert-butyl 2-amino-3-carbamoylpropanoate align with sustainable chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions has been emphasized in recent research to minimize the ecological footprint of its production. Furthermore, its biodegradability has been assessed under various conditions, making it a candidate for eco-friendly chemical formulations.

Looking ahead, the versatility of Tert-butyl 2-amino-3-carbamoylpropanoate suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its ability to serve as a building block for complex molecules positions it as a valuable asset in the development of novel drugs, advanced materials, and sustainable chemical products.

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